Cas no 2639464-51-8 (tert-butyl 1-(aminomethyl)-2-oxabicyclo3.1.1heptane-4-carboxylate)

• Product Name: tert-butyl 1-(aminomethyl)-2-oxabicyclo3.1.1heptane-4-carboxylate
• CAS No: 2639464-51-8
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5642857
• PubChem ID: 165896286
• Update Time: 2025-05-20

tert-butyl 1-(aminomethyl)-2-oxabicyclo3.1.1heptane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(aminomethyl)-2-oxabicyclo[3.1.1]heptane-4-carboxylate
• 2639464-51-8
• EN300-28229522
• tert-butyl 1-(aminomethyl)-2-oxabicyclo3.1.1heptane-4-carboxylate

• Inchi： 1S/C12H21NO3/c1-11(2,3)16-10(14)9-6-15-12(7-13)4-8(9)5-12/h8-9H,4-7,13H2,1-3H3
• InChI Key： BUEYEUOIZACUDQ-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)OC(C)(C)C)C2CC1(CN)C2

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.6Ų

Additional information on tert-butyl 1-(aminomethyl)-2-oxabicyclo3.1.1heptane-4-carboxylate

tert-butyl 1-(aminomethyl)-2-oxabicyclo[3.1.1]heptane-4-carboxylate: A Comprehensive Overview

tert-butyl 1-(aminomethyl)-2-oxabicyclo[3.1.1]heptane-4-carboxylate (CAS No: 2639464-51-8) is a complex organic compound with a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often referred to as tert-butyl bicyclo carboxylate, is characterized by its bicyclo[3.1.1]heptane framework, which contributes to its stability and versatility in various chemical reactions.

The bicyclo[3.1.1]heptane core of this compound is a tricyclic system that provides a rigid structure, making it an ideal candidate for use in drug design and material science applications. Recent studies have highlighted the potential of this compound as a building block for constructing bioactive molecules, particularly in the development of novel antibiotics and anticancer agents.

One of the key features of tert-butyl 1-(aminomethyl)-2-oxabicyclo[3.1.1]heptane-4-carboxylate is its ability to undergo a wide range of chemical transformations due to the presence of reactive functional groups such as the carboxylic acid ester and aminomethyl group. These groups allow for easy modification and functionalization, enabling researchers to tailor the compound's properties for specific applications.

Recent advancements in synthetic chemistry have led to the development of efficient methods for synthesizing this compound, including ring-closing metathesis and multi-component reactions. These methods not only enhance the scalability of production but also pave the way for the exploration of its potential in drug delivery systems and polymer synthesis.

In terms of biological activity, tert-butyl bicyclo carboxylate has shown promising results in preclinical studies, particularly in inhibiting key enzymes involved in cancer cell proliferation and inflammation pathways. Its ability to cross cellular membranes efficiently makes it a valuable tool in drug discovery programs targeting chronic diseases.

Moreover, the compound's structural uniqueness has inspired researchers to investigate its role in supramolecular chemistry, where it serves as a versatile ligand for constructing metal-organic frameworks (MOFs) with potential applications in gas storage and catalysis.

Looking ahead, the continued exploration of tert-butyl 1-(aminomethyl)-2-oxabicyclo[3.1.1]heptane-4-carboxylate is expected to unlock new avenues in materials science and therapeutic development. Its combination of structural rigidity, functional diversity, and biological activity positions it as a pivotal molecule in advancing modern chemical research.